Cas no 1345413-20-8 ((1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine)

• Product Name: (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine
• CAS No: 1345413-20-8
• MF: C₉H₉F₂N
• MW: 169.171269178391
• MDL: MFCD22201096
• CID: 2086939
• PubChem ID: 51888193
• Update Time: 2025-11-02

(1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S,2R)-2-(3,4-Difluorophenyl)-cyclopropanamine
• trans-(1S,2R)-2-(3,4-difluorophenyl)-cyclopropylamine
• (1S,2R)-2-(3,4-difluorophenyl)cyclopropanamine (S)-2-hydroxy-2-phenylacetate
• 替卡格雷杂质A
• Ticagrelor Impurity A
• (1S,2R)-2-(3,4-Difluoro-phenyl)-cyclopropylamine
• (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine
• UNII-OY90NOH72W
• 2-(3,4-Difluorophenyl)cyclopropanamine, (trans-(+))-
• 2-(3,4-Difluorophenyl)cyclopropanamine, (1S,2R)-(+/-)-
• G83768
• SCHEMBL15011508
• 2-(3,4-Difluorophenyl)cyclopropanamine, trans-
• DB-257455
• 1345413-20-8
• (1S,2R)-2-(3,4-Difluorophenyl)cyclopropylamine, (+/-)-
• DPG33FY0FG
• 2-(3,4-Difluorophenyl)cyclopropanamine, (1S,2R)-(+)-
• (1S,2R)-2-(3,4-difluorophenyl)cyclopropanamine (S)-2-hydroxy-2-phenylacetate? (Ticagrelor Impurity pound(c)
• Cyclopropanamine, 2-(3,4-difluorophenyl)-, (1S,2R)-rel-
• (1S,2R)-2-(3,4-Difluorophenyl)cyclopropanamine
• UNII-DPG33FY0FG
• CS-0165726
• 1006614-49-8
• 2-(3,4-DIFLUOROPHENYL)CYCLOPROPANAMINE, (TRANS-(+/-)-)-
• OY90NOH72W
• MFCD22201096
• 2-(3,4-Difluorophenyl)cyclopropanamine, (trans-(+/-))-
• 2-(3,4-Difluorophenyl)cyclopropanamine, (1S,2R)-
• Cyclopropanamine, 2-(3,4-difluorophenyl)-, (1S,2R)-
• Rel-(1S,2R)-2-(3,4-difluorophenyl)cyclopropanamine
• (1S,2R)-2-(3,4-difluorophenyl)cyclopropylamine

• MDL： MFCD22201096
• Inchi： 1S/C9H9F2N/c10-7-2-1-5(3-8(7)11)6-4-9(6)12/h1-3,6,9H,4,12H2/t6-,9+/m1/s1
• InChI Key： QVUBIQNXHRPJKK-MUWHJKNJSA-N
• SMILES： FC1=C(C=CC(=C1)[C@H]1C[C@@H]1N)F

Computed Properties

• Exact Mass: 169.07030562g/mol
• Monoisotopic Mass: 169.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.268±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: >172°C (dec.)
• Boiling Point: 212.5±40.0 ºC (760 Torr),
• Flash Point: 99.0±14.4 ºC,
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine

Recent Advances in the Study of (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine (CAS: 1345413-20-8)

In recent years, (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine (CAS: 1345413-20-8) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This chiral cyclopropylamine derivative has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems. The compound's unique structural features, including the cyclopropane ring and difluorophenyl moiety, contribute to its biological activity and selectivity, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine. One key area of research has been its role as a selective serotonin receptor modulator. Preclinical data suggest that this compound exhibits high affinity for specific serotonin receptor subtypes, which may underlie its potential therapeutic effects in mood disorders and neurodegenerative diseases. The stereochemistry of the compound, particularly the (1S,2R) configuration, appears to be crucial for its biological activity, as evidenced by comparative studies with its stereoisomers.

The synthesis and optimization of (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine have also been active areas of research. Recent publications describe improved synthetic routes that enhance yield and enantiomeric purity while reducing production costs. These advancements are particularly important for scaling up production for potential clinical applications. Analytical methods for characterizing the compound, including chiral HPLC and NMR techniques, have been refined to ensure accurate quality control during manufacturing processes.

In pharmacokinetic studies, (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine has demonstrated favorable properties, including good oral bioavailability and blood-brain barrier penetration. Metabolic stability studies indicate that the compound undergoes predictable biotransformation pathways, with the major metabolites being pharmacologically inactive. These characteristics suggest that the compound may have suitable drug-like properties for further development.

Emerging research has explored the therapeutic potential of (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine beyond its initial applications. Recent findings suggest possible utility in pain management, with the compound showing analgesic effects in animal models of neuropathic pain. Additionally, preliminary data indicate neuroprotective properties that may be relevant for treating conditions such as Parkinson's disease and traumatic brain injury. These expanding applications highlight the versatility of this chemical scaffold.

Despite these promising developments, challenges remain in the clinical translation of (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine. Current research efforts are addressing issues such as optimal dosing regimens, potential drug-drug interactions, and long-term safety profiles. Ongoing structure-activity relationship studies aim to further refine the compound's selectivity and reduce off-target effects while maintaining its therapeutic efficacy.

In conclusion, (1S,2R)-2-(3,4-difluorophenyl)cyclopropan-1-amine (CAS: 1345413-20-8) represents a compelling example of how strategic molecular design can yield compounds with significant therapeutic potential. The growing body of research on this molecule continues to uncover new biological activities and potential clinical applications. As investigations progress, this compound may serve as both a valuable pharmacological tool and a promising drug candidate in multiple therapeutic areas.